Cas no 1359509-53-7 (methyl 4-{[(2-fluorophenyl)carbamoyl]methoxy}-6,7-dimethoxyquinoline-2-carboxylate)

• Product Name: methyl 4-{[(2-fluorophenyl)carbamoyl]methoxy}-6,7-dimethoxyquinoline-2-carboxylate
• CAS No: 1359509-53-7
• MF: C₂₁H₁₉FN₂O₆
• MW: 414.383769273758
• CID: 5399113
• Update Time: 2025-10-28

methyl 4-{[(2-fluorophenyl)carbamoyl]methoxy}-6,7-dimethoxyquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• RMOWCHKATMAXKM-UHFFFAOYSA-N
• methyl 4-{[(2-fluorophenyl)carbamoyl]methoxy}-6,7-dimethoxyquinoline-2-carboxylate

• Inchi： 1S/C21H19FN2O6/c1-27-18-8-12-15(9-19(18)28-2)23-16(21(26)29-3)10-17(12)30-11-20(25)24-14-7-5-4-6-13(14)22/h4-10H,11H2,1-3H3,(H,24,25)
• InChI Key： RMOWCHKATMAXKM-UHFFFAOYSA-N
• SMILES： N1=C2C(C=C(OC)C(OC)=C2)=C(OCC(NC2=CC=CC=C2F)=O)C=C1C(OC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on methyl 4-{[(2-fluorophenyl)carbamoyl]methoxy}-6,7-dimethoxyquinoline-2-carboxylate

Comprehensive Overview of Methyl 4-{[(2-Fluorophenyl)carbamoyl]methoxy}-6,7-dimethoxyquinoline-2-carboxylate (CAS No. 1359509-53-7)

Methyl 4-{[(2-fluorophenyl)carbamoyl]methoxy}-6,7-dimethoxyquinoline-2-carboxylate (CAS No. 1359509-53-7) is a synthetic organic compound with a complex molecular structure, featuring a quinoline core substituted with dimethoxy, fluorophenyl carbamoyl, and carboxylate functional groups. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive intermediate. Its unique structural attributes, including the 2-fluorophenyl moiety and quinoline-2-carboxylate backbone, make it a subject of interest for drug discovery and material science applications.

In recent years, the demand for fluorinated quinoline derivatives has surged, driven by their versatility in medicinal chemistry. Researchers are particularly intrigued by the role of methyl 4-{[(2-fluorophenyl)carbamoyl]methoxy}-6,7-dimethoxyquinoline-2-carboxylate in modulating biological pathways, such as enzyme inhibition and receptor binding. The compound’s fluorine atom enhances its metabolic stability and bioavailability, aligning with the growing trend of fluorine-containing pharmaceuticals. This aligns with frequent search queries like "fluorine in drug design" and "quinoline-based therapeutics," reflecting its relevance in modern research.

The synthesis of CAS No. 1359509-53-7 involves multi-step organic reactions, including esterification, carbamoylation, and ether formation. Its 6,7-dimethoxyquinoline scaffold is a privileged structure in drug development, often associated with antitumor, antimicrobial, and anti-inflammatory properties. Online searches for "quinoline synthesis methods" and "dimethoxyquinoline applications" highlight the compound’s technical appeal. Moreover, its methyl carboxylate group offers flexibility for further derivatization, a feature frequently explored in patent literature.

From an industrial perspective, methyl 4-{[(2-fluorophenyl)carbamoyl]methoxy}-6,7-dimethoxyquinoline-2-carboxylate is classified as a high-value fine chemical. Its production requires stringent quality control to meet the standards of GMP-compliant intermediates, a topic often searched by procurement specialists. The compound’s stability under various pH conditions and solubility profiles are also critical for formulation scientists, as evidenced by queries like "quinoline solubility optimization."

Environmental and regulatory considerations are increasingly shaping the discourse around such compounds. While CAS No. 1359509-53-7 is not classified as hazardous, its ecological impact is under scrutiny, mirroring broader trends in green chemistry. Searches for "sustainable synthesis of fluorinated compounds" underscore the need for eco-friendly production methods. This compound’s potential biodegradability and low toxicity profile position it favorably in regulatory assessments.

In conclusion, methyl 4-{[(2-fluorophenyl)carbamoyl]methoxy}-6,7-dimethoxyquinoline-2-carboxylate represents a compelling case study in the intersection of synthetic chemistry and applied life sciences. Its structural complexity, coupled with its pharmacological potential, ensures its continued relevance in academic and industrial research. As interest in fluorinated heterocycles grows, this compound is poised to remain a focal point for innovation, answering pressing questions in drug design and material science.